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Compound of Interest

Compound Name: Opevesostat

Cat. No.: B10861692 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential safety and

logistical information for the proper disposal of Opevesostat.

Opevesostat is an investigational drug and, as with any laboratory chemical, requires

adherence to proper disposal procedures to ensure personnel safety and environmental

protection. This guide provides detailed, step-by-step instructions for the safe handling and

disposal of Opevesostat in a research environment.

Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle Opevesostat with care.

According to its Safety Data Sheet (SDS), while Opevesostat is not classified as a hazardous

substance or mixture, standard laboratory safety protocols should always be observed.[1]

Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

Avoid inhalation of dust or aerosols by working in a well-ventilated area or a fume hood.[1]

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water and seek medical

attention.[1]
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Skin Contact: Wash the affected area thoroughly with soap and water.[1]

Inhalation: Move to an area with fresh air. If breathing is difficult, seek immediate medical

attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Opevesostat Disposal Protocol
While the manufacturer's Safety Data Sheet for Opevesostat does not provide specific

disposal instructions, it does state that the substance is not classified as hazardous.[1] In the

absence of specific directives, the following general procedures for the disposal of non-

hazardous chemical waste in a laboratory setting should be followed.

Step 1: Waste Identification and Segregation

Do not mix Opevesostat waste with hazardous waste streams such as solvents, heavy

metals, or reactive chemicals.

Keep solid and liquid waste forms of Opevesostat separate.

Step 2: Container Selection and Labeling

Use a designated, leak-proof container compatible with chemical waste.

Clearly label the container as "Opevesostat Waste (Non-Hazardous)." Include the date

when the waste was first added to the container.

Step 3: Disposal of Opevesostat Waste

Solid Waste:

Uncontaminated, solid Opevesostat can be disposed of in the regular laboratory trash,

provided it is securely contained.

Place the labeled container with the solid Opevesostat waste into a designated non-

hazardous solid waste stream for your facility.
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Liquid Waste:

Small quantities of aqueous solutions containing Opevesostat may be suitable for drain

disposal with copious amounts of water, but this is highly dependent on local regulations

and institutional policies. Always consult your institution's Environmental Health and Safety

(EHS) office before disposing of any chemical waste down the drain.

For larger quantities or if drain disposal is not permitted, collect the liquid waste in the

designated, labeled container.

Empty Containers:

Empty containers of Opevesostat should be triple-rinsed with a suitable solvent (e.g.,

water).

The rinsate should be collected and disposed of as non-hazardous liquid waste.

After rinsing, deface or remove the original label and dispose of the container in the

regular trash or recycling, in accordance with your institution's policies.

Step 4: Final Disposal

Arrange for the pickup and disposal of the non-hazardous waste through your institution's

established waste management program.

Experimental Workflow for Opevesostat Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Opevesostat waste in a laboratory setting.
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Opevesostat Disposal Workflow

Quantitative Data Summary
No quantitative data regarding disposal procedures for Opevesostat is currently available. The

information provided is based on the non-hazardous classification from the Safety Data Sheet

and general best practices for laboratory chemical waste management.
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Parameter Value Reference

Hazard Classification
Not a hazardous substance or

mixture
[1]

CAS Number 2231294-96-3 [1]

Molecular Formula C21H26N2O5S [1]

Molecular Weight 418.51 [1]

Disclaimer: This information is intended as a guide and should be used in conjunction with your

institution's specific waste disposal policies and procedures. Always consult with your

Environmental Health and Safety (EHS) department for final guidance on chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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